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Compound of Interest

Compound Name: 6-Chloro-1-hexene

Cat. No.: B1581537 Get Quote

An In-depth Technical Guide to the Hazards and Safety Precautions for 6-Chloro-1-hexene

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the chemical hazards and safety protocols for all reagents is paramount. This

guide provides an in-depth overview of the hazards associated with 6-Chloro-1-hexene (CAS

No: 928-89-2) and details the necessary safety precautions for its handling and use in a

laboratory setting.

Hazard Identification and Classification
6-Chloro-1-hexene is classified as a hazardous substance. It is a flammable liquid and vapor

that can cause skin, eye, and respiratory irritation.[1][2] Adherence to the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals is essential for ensuring user safety.

Table 1: GHS Classification for 6-Chloro-1-hexene
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Sources:[1][2]

Precautionary Statements:
A comprehensive set of precautionary statements outlines the necessary steps to minimize

risks associated with 6-Chloro-1-hexene. These include preventative measures, response

actions in case of exposure, and storage and disposal guidelines.[1][3] Key statements include:

Prevention: P210 (Keep away from heat/sparks/open flames/hot surfaces), P261 (Avoid

breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective

clothing/eye protection/face protection).[1][4]

Response: P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower), P305+P351+P338 (IF IN EYES: Rinse cautiously

with water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing).[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemsrc.com/en/cas/928-89-2_270426.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloro-1-hexene
https://www.benchchem.com/product/b1581537?utm_src=pdf-body
https://www.chemsrc.com/en/cas/928-89-2_270426.html
https://www.fishersci.com/store/msds?partNumber=AC380920250&productDescription=6-CHLORO-1-HEXENE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/928-89-2_270426.html
https://www.tcichemicals.com/BE/en/p/C3839
https://www.chemsrc.com/en/cas/928-89-2_270426.html
https://www.tcichemicals.com/BE/en/p/C3839
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: P403+P235 (Store in a well-ventilated place. Keep cool).[5]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[5]

Physical and Chemical Properties
Understanding the physical and chemical properties of 6-Chloro-1-hexene is crucial for its safe

handling and for designing experiments.

Table 2: Physical and Chemical Properties of 6-Chloro-1-hexene

Property Value

CAS Number 928-89-2

Molecular Formula C₆H₁₁Cl

Molecular Weight 118.60 g/mol

Appearance Colorless to light yellow clear liquid

Boiling Point 135-136 °C

Density 0.896 g/mL at 25 °C

Flash Point 28.9 °C (84.0 °F) - closed cup

Refractive Index n20/D 1.438

Sources:[6]

Toxicological Information
While comprehensive toxicological data is not readily available, the primary health hazards are

related to its irritant properties.[1][7]

Inhalation: May cause respiratory tract irritation.[1][7]

Skin Contact: Causes skin irritation.[1][2] May be harmful if absorbed through the skin.[7]

Eye Contact: Causes serious eye irritation.[1][2]
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Ingestion: May be harmful if swallowed.[7]

To the best of current knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[1] No information is available to indicate that this substance is a

carcinogen.[7]

Experimental Protocols and Safety Precautions
Due to the lack of detailed experimental protocols in the provided search results, a general

workflow for handling hazardous chemicals is presented below. All work with 6-Chloro-1-
hexene should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[3][8]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Recommended Equipment Specifications and Use

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles should meet ANSI

Z87.1 or EN 166 (EU)

standards. A face shield should

be worn over goggles when

there is a risk of splashing.[1]

[8]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[8] Always

inspect gloves before use and

change them immediately

upon contamination.[8]

Body Protection
Flame-Resistant Laboratory

Coat

A lab coat made of a flame-

resistant material should be

worn and fully buttoned to

provide a barrier against

splashes and potential ignition

sources.[8]

Respiratory Protection Fume Hood or Respirator

All handling should be

conducted in a chemical fume

hood. If a fume hood is not

available, a respirator with an

appropriate filter (e.g., type

ABEK (EN14387)) should be

used.[6]

Standard Handling Workflow
The following diagram outlines a standard workflow for handling 6-Chloro-1-hexene in a

laboratory setting.
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling Phase

Don Appropriate PPE

Verify Fume Hood Functionality

Gather and Inspect Materials

Ensure Emergency Equipment is Accessible

Weigh and Transfer Chemical

Perform Experimental Procedure

Tightly Seal Containers When Not in Use

Decontaminate Work Area and Equipment

Segregate and Label Halogenated Waste

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly
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Intrinsic Hazards of 6-Chloro-1-hexene

Required Safety Precautions

Flammable Liquid (H226)

Store away from ignition sources
Use non-sparking tools

Use appropriate extinguishing media
(CO₂, dry chemical, foam)

Skin Irritant (H315)

Wear chemical-resistant gloves
Wear protective clothing

Eye Irritant (H319)

Wear chemical splash goggles
and face shield

Respiratory Irritant (H335)

Handle in a chemical fume hood
Avoid inhaling vapors

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581537?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

